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Compound of Interest

Compound Name: Heptadecan-9-YL acrylate

Cat. No.: B15378875 Get Quote

CAS Number: 2982740-96-3

Abstract
This technical guide provides a comprehensive overview of Heptadecan-9-yl acrylate, a long-

chain alkyl acrylate with potential applications in the pharmaceutical and biomedical fields.

While specific data for this compound is limited in public literature, this document consolidates

available information and presents data from closely related analogs to offer insights into its

physicochemical properties, synthesis, and potential applications, particularly in the realm of

drug delivery. This guide is intended for researchers, scientists, and drug development

professionals seeking to explore the utility of hydrophobic acrylate monomers in their work.

Introduction
Heptadecan-9-yl acrylate (C20H38O2) is a long-chain aliphatic ester of acrylic acid. Its

structure, featuring a long hydrophobic heptadecyl chain, suggests its utility in modifying the

properties of polymers, enhancing hydrophobicity, and serving as a key component in the

formulation of drug delivery systems. Long-chain alkyl acrylates are known for their role in

creating hydrophobic domains in polymers, which can be advantageous for encapsulating

lipophilic drugs and controlling their release.[1][2] The specific branched nature of the

heptadecyl group at the 9-position may impart unique physical characteristics to its polymers,

such as a lower glass transition temperature and increased flexibility, compared to linear

analogs.
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Physicochemical Properties
Specific experimental data for Heptadecan-9-yl acrylate is not widely available. However, data

for a close structural analog, Heptadecyl Acrylate (C17A), provides a reasonable estimation of

its properties.[3]

Table 1: Physicochemical Properties of Heptadecyl Acrylate (C17A) (Analog)

Property Value Reference

Molecular Formula C20H38O2

Molecular Weight 310.52 g/mol

Appearance Clear, colorless liquid [3]

Density 0.87 g/cm³ at 25 °C [3]

Boiling Point >174 °C [3]

Melting Point < -100 °C [3]

Flash Point 234 °C [3]

Viscosity 11 mPa·s [3]

Glass Transition Temp. (Tg) -72 °C [3]

Water Solubility Insoluble (predicted)

Purity min. 94% [3]

Acid Value max. 0.05% [3]

Water Content max. 0.1% [3]

Synthesis and Polymerization
The synthesis of Heptadecan-9-yl acrylate can be conceptually approached through the

esterification of Heptadecan-9-ol with an activated acrylic acid derivative, such as acryloyl

chloride, or through transesterification.
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Synthesis of Heptadecan-9-ol (Precursor)
The precursor alcohol, Heptadecan-9-ol, can be synthesized via a Grignard reaction.[4]

Experimental Protocol: Synthesis of Heptadecan-9-ol

Grignard Reagent Preparation: In a flame-dried, three-necked flask under a nitrogen

atmosphere, prepare a Grignard reagent from 1-bromooctane (1.1 equivalents) and

magnesium turnings (1.2 equivalents) in anhydrous tetrahydrofuran (THF).

Reaction with Aldehyde: To the freshly prepared Grignard reagent, add a solution of nonanal

(1.0 equivalent) in anhydrous THF dropwise at 0 °C.

Reaction Progression: Allow the reaction mixture to warm to room temperature and stir for 12

hours.

Quenching: Carefully quench the reaction by the slow addition of a saturated aqueous

solution of ammonium chloride.

Extraction: Extract the aqueous layer with diethyl ether (3 x 50 mL).

Washing and Drying: Combine the organic layers and wash with brine, then dry over

anhydrous sodium sulfate.

Purification: Concentrate the solution under reduced pressure and purify the crude product

by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to yield

Heptadecan-9-ol.

Synthesis of Heptadecan-9-yl Acrylate
Experimental Protocol: Esterification with Acryloyl Chloride

Reaction Setup: In a flame-dried, three-necked flask under a nitrogen atmosphere, dissolve

Heptadecan-9-ol (1.0 equivalent) and a non-nucleophilic base such as triethylamine (1.2

equivalents) in anhydrous dichloromethane (DCM).

Addition of Acryloyl Chloride: Cool the solution to 0 °C and add acryloyl chloride (1.1

equivalents) dropwise.
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Reaction Progression: Allow the reaction to warm to room temperature and stir for 4-6 hours.

Monitor the reaction by thin-layer chromatography.

Workup: Quench the reaction with the addition of water. Separate the organic layer, and

wash successively with 1M HCl, saturated sodium bicarbonate solution, and brine.

Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate

under reduced pressure. Purify the crude product by column chromatography on silica gel

(eluent: hexane/ethyl acetate gradient) to yield Heptadecan-9-yl acrylate.

Synthesis Workflow
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Caption: Proposed synthesis workflow for Heptadecan-9-yl acrylate.

Polymerization
Heptadecan-9-yl acrylate can be polymerized or copolymerized using standard free-radical

polymerization techniques.
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Experimental Protocol: Free-Radical Polymerization

Reaction Setup: In a Schlenk flask, dissolve Heptadecan-9-yl acrylate (1.0 equivalent) and

a radical initiator such as azobisisobutyronitrile (AIBN) (0.01 equivalents) in an appropriate

solvent (e.g., toluene or dioxane).

Degassing: Subject the solution to three freeze-pump-thaw cycles to remove dissolved

oxygen.

Polymerization: Heat the reaction mixture to 60-80 °C under a nitrogen atmosphere and stir

for 12-24 hours.

Precipitation: Cool the reaction mixture to room temperature and precipitate the polymer by

adding the solution dropwise into a large excess of a non-solvent (e.g., methanol).

Purification: Filter the precipitated polymer and wash with the non-solvent.

Drying: Dry the polymer under vacuum at a temperature below its glass transition

temperature to obtain the final product.

Potential Applications in Drug Development
The highly hydrophobic nature of Heptadecan-9-yl acrylate makes it a promising monomer for

the synthesis of polymers used in drug delivery systems.[2]

Nanoparticle-Based Drug Delivery
Polymers and copolymers of Heptadecan-9-yl acrylate can be formulated into nanoparticles

for the encapsulation and delivery of hydrophobic drugs.[5][6] The long alkyl chain would form a

hydrophobic core, providing a suitable environment for lipophilic active pharmaceutical

ingredients (APIs). This can enhance drug solubility, stability, and bioavailability.

Controlled Release Formulations
The incorporation of Heptadecan-9-yl acrylate into polymer backbones can be used to

modulate the release kinetics of encapsulated drugs. The hydrophobicity of the polymer matrix

can retard the diffusion of water, leading to a slower, more sustained release profile. This is
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particularly beneficial for long-acting injectable formulations or oral dosage forms designed for

extended release.

Transdermal Drug Delivery
Acrylate-based polymers are widely used as pressure-sensitive adhesives in transdermal

patches. The low glass transition temperature and hydrophobicity of a polymer containing

Heptadecan-9-yl acrylate could provide desirable adhesion properties and facilitate the

permeation of lipophilic drugs through the skin.

Conceptual Drug Delivery Mechanism

Drug Encapsulation

Nanoparticle Formation
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Drug Release
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Caption: Conceptual pathway for nanoparticle-based drug delivery.

Safety and Toxicology
No specific toxicological data for Heptadecan-9-yl acrylate has been found in the public

domain. However, a safety data sheet for the analog Heptadecyl Acrylate (C17A) indicates that

it may cause skin irritation and may cause an allergic skin reaction.[7][8] It is also suggested to

be harmful to aquatic life with long-lasting effects.[7] As with any chemical, appropriate

personal protective equipment should be used when handling this compound.

Table 2: Hazard Information for Heptadecyl Acrylate (C17A) (Analog)

Hazard Statement Description Reference

H315 Causes skin irritation. [7]

H317
May cause an allergic skin

reaction.
[7]

H413
May cause long lasting harmful

effects to aquatic life.
[7]

Conclusion
Heptadecan-9-yl acrylate is a long-chain acrylate monomer with significant potential in the

field of drug development, particularly in the design of novel drug delivery systems. While

specific research on this compound is limited, its structural characteristics, inferred from closely

related analogs, suggest that its polymers would exhibit high hydrophobicity, a low glass

transition temperature, and good film-forming properties. These attributes are highly desirable

for applications in controlled release formulations, nanoparticle-based drug delivery, and

transdermal systems. Further research is warranted to fully elucidate the specific properties

and biological interactions of Heptadecan-9-yl acrylate and its polymers to realize its full

potential in pharmaceutical applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC3438887/
https://pubs.acs.org/doi/10.1021/acs.biomac.1c00434
https://jamorin.com/products/heptadecyl-acrylate-c17a/
https://www.chemicalbook.com/synthesis/9-heptadecanol.htm
https://www.semanticscholar.org/paper/Design-aspects-of-poly%28alkylcyanoacrylate%29-for-drug-Vauthier-Labarre/1f1973fd85c86db97d300651c3d7272e262e244c
https://www.semanticscholar.org/paper/Design-aspects-of-poly%28alkylcyanoacrylate%29-for-drug-Vauthier-Labarre/1f1973fd85c86db97d300651c3d7272e262e244c
https://ouci.dntb.gov.ua/en/works/7W36J1z7/
https://download.basf.com/p1/000000000030603186_SDS_GEN_CA/en_CA/Heptadecyl_Acrylate_%2528C17A%2529_30603186_SDS_GEN_CA_en_5-0.pdf
https://download.basf.com/p1/000000000030603186_SDS_GEN_US/en_US/Heptadecyl_Acrylate_%2528C17A%2529_30603186_SDS_GEN_US_en_10-0.pdf
https://www.benchchem.com/product/b15378875#heptadecan-9-yl-acrylate-cas-number-2982740-96-3
https://www.benchchem.com/product/b15378875#heptadecan-9-yl-acrylate-cas-number-2982740-96-3
https://www.benchchem.com/product/b15378875#heptadecan-9-yl-acrylate-cas-number-2982740-96-3
https://www.benchchem.com/product/b15378875#heptadecan-9-yl-acrylate-cas-number-2982740-96-3
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15378875?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15378875?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15378875?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

